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Compound of Interest

Compound Name: 2-cyano-N,N-diethylacetamide

Cat. No.: B141909 Get Quote

In-Depth Technical Guide: 2-cyano-N,N-
diethylacetamide
This guide provides a comprehensive overview of the fundamental physicochemical properties

of 2-cyano-N,N-diethylacetamide, tailored for researchers, scientists, and professionals in

drug development.

Physicochemical Data
The molecular formula and molecular weight are critical parameters in chemical synthesis and

analysis. The accepted values for 2-cyano-N,N-diethylacetamide are summarized below.

Parameter Value

Molecular Formula C₇H₁₂N₂O[1][2][3][4][5]

Molecular Weight 140.18 g/mol [2][3][5]

Exact Mass 140.094963011 g/mol [1][3]

Appearance Colorless to pale yellow liquid or oil[2][4][6]

CAS Number 26391-06-0[1][2]
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Detailed experimental protocols for the synthesis of 2-cyano-N,N-diethylacetamide can be

found in various chemical literature. A representative synthesis involves the reaction of ethyl

cyanoacetate with diethylamine.

Synthesis of 2-cyano-N,N-diethylacetamide:

A common laboratory-scale synthesis involves the amidation of ethyl cyanoacetate. In a typical

procedure, ethyl cyanoacetate is reacted with an excess of diethylamine, often in the presence

of a suitable solvent and sometimes with heating to drive the reaction to completion. The

reaction progress is monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC). Upon completion, the excess diethylamine and solvent are removed

under reduced pressure. The resulting crude product is then purified, commonly by vacuum

distillation, to yield pure 2-cyano-N,N-diethylacetamide.

Note: This is a generalized protocol. Specific reaction conditions, including stoichiometry,

temperature, and purification methods, may vary and should be optimized for the desired scale

and purity.

Logical Relationships
The following diagram illustrates the relationship between the chemical name, its constituent

elements, and its calculated molecular properties.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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